1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanone
• InChI: InChI=1S/C20H17ClFN3O2/c21-15-2-1-3-17(12-15)24-8-10-25(11-9-24)20(26)19-13-18(23-27-19)14-4-6-16(22)7-5-14/h1-7,12-13H,8-11H2
• InChI Key: RTVPMLPFBVIXTC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=CC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C20H17ClFN3O2
• Molecular Weight: 385.8 g/mol

Description

1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine, also known as 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine-2-carboxamide, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine{[3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolyl]carbonyl}piperazine involves the inhibition of the reuptake of certain neurotransmitters such as serotonin, norepinephrine, and dopamine. This results in an increase in the levels of these neurotransmitters in the brain, which can lead to an improvement in mood and a reduction in anxiety-related behaviors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-chlorophenyl)-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine{[3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolyl]carbonyl}piperazine include an increase in the levels of certain neurotransmitters in the brain, as well as a reduction in anxiety-related behaviors. Additionally, it has been shown to have a positive effect on cognitive function, including memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine{[3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolyl]carbonyl}piperazine in lab experiments is its potential as a tool for studying the mechanisms of depression and anxiety disorders. Additionally, its ability to improve cognitive function makes it a potential candidate for studying the mechanisms of cognitive disorders such as Alzheimer's disease. However, one limitation is that its effects on neurotransmitter levels may vary depending on the individual, which could complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine{[3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolyl]carbonyl}piperazine. One area of research could focus on its potential as a treatment for cognitive disorders such as Alzheimer's disease. Additionally, further studies could investigate its potential as a treatment for other psychiatric disorders such as bipolar disorder and schizophrenia. Finally, research could focus on identifying potential side effects and developing strategies to minimize them.

Synthesis Methods

The synthesis method of 1-(3-chlorophenyl)-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine{[3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolyl]carbonyl}piperazine involves the reaction of 3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolylamine with 1-(3-chlorophenyl)piperazine-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinecarboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

1-(3-chlorophenyl)-1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine{[3-(1-(3-chlorophenyl)-4-{[3-(4-fluorophenyl)-5-isoxazolyl]carbonyl}piperazinefluorophenyl)-5-isoxazolyl]carbonyl}piperazine has been studied for its potential application in the treatment of various medical conditions. One area of research has focused on its potential as an antidepressant, as it has been shown to increase the levels of certain neurotransmitters in the brain. Additionally, it has been studied for its potential use in the treatment of anxiety disorders, as it has been shown to reduce anxiety-related behaviors in animal models.